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Compound of Interest

Compound Name: Undecyl sulfide

CAS No.: 35599-82-7

Cat. No.: B1620296

Get Quote

Executive Summary
Diundecyl sulfide (

), also known as 1,1'-thiobisundecane, represents a critical class of symmetric dialkyl sulfides
utilized primarily as high-precision calibration standards in chromatography and as lipophilic
ligands in surface chemistry.[1] Its amphiphilic nature—characterized by a central thioether
moiety flanked by two undecyl chains—imparts unique solubility and adsorption properties
essential for self-assembled monolayer (SAM) formation on noble metals. This guide provides
a definitive technical analysis of its structure, synthesis, and applications, designed for
researchers requiring rigorous physicochemical data.

Chemical Identity & Structural Analysis[1][2][3]
Diundecyl sulfide consists of two 11-carbon alkyl chains covalently bonded to a central sulfur

atom. The molecule belongs to the thioether functional group, exhibiting

effective symmetry in its extended conformation.
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Molecular Weight Calculation
The molecular weight is calculated based on standard atomic weights (IUPAC 2021):

Carbon (22 atoms):

Da

Hydrogen (46 atoms):

Da

Sulfur (1 atom):

Da

Total Molecular Weight:342.67 g/mol

Physicochemical Properties[3][4][5][6][7][8]
The physical behavior of diundecyl sulfide is dominated by van der Waals forces between the

long alkyl chains, resulting in a waxy solid at room temperature, distinct from its lower

molecular weight liquid homologs (e.g., dibutyl sulfide).
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Synthesis & Purification Protocol
High-purity diundecyl sulfide is synthesized via a nucleophilic substitution reaction. The

following protocol ensures minimal disulfide byproduct formation.

Reaction Mechanism
Experimental Workflow

Reagents: 1-Bromoundecane (2.2 eq), Sodium Sulfide nonahydrate (

, 1.0 eq), Ethanol (Solvent).

Procedure:

Dissolve

in ethanol under

atmosphere.

Add 1-Bromoundecane dropwise at 60°C.

Reflux for 12–16 hours.

Workup:

Evaporate ethanol. Partition residue between Hexane and Water.
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Wash organic layer with brine. Dry over

.

Purification: Recrystallize from cold acetone or ethanol to remove traces of unreacted

bromide and disulfide byproducts.

Synthesis Process Visualization
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Figure 1: Step-by-step synthesis workflow for high-purity diundecyl sulfide.

Applications in Research & Development
The utility of diundecyl sulfide spans analytical chemistry and materials science.

Analytical Standard (GC/HPLC)
Due to its high boiling point and stability, it serves as an internal standard for analyzing sulfur

content in petroleum products (e.g., diesel, jet fuel). It is less volatile than lower sulfides,

ensuring retention time stability.

Self-Assembled Monolayers (SAMs)
While thiols (-SH) are the gold standard for SAMs on gold, dialkyl sulfides offer a unique

advantage: slower kinetics.
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Mechanism: The thioether sulfur coordinates to Au(111).

Benefit: The weaker binding allows for thermodynamic equilibration during assembly, often

resulting in fewer defects compared to the rapid "jamming" observed with thiols.

Use Case: Passivation layers in organic electronics where highly ordered domains are

critical.

Application Logic Tree
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Figure 2: Decision matrix for selecting diundecyl sulfide grade based on application

requirements.

Safety & Handling (SDS Highlights)
Hazard Classification: Generally considered low toxicity, but may cause skin/eye irritation

(Category 2).

Handling: Use in a fume hood. While less pungent than thiols, thioethers possess a

characteristic odor.

Storage: Store in a cool, dry place under inert gas (
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or Ar) to prevent slow oxidation to sulfoxides (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scribd.com [scribd.com]

To cite this document: BenchChem. [Diundecyl Sulfide: Structural Characterization and
Physicochemical Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1620296#diundecyl-sulfide-chemical-structure-and-
molecular-weight]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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